(3-Ethyl-1-adamantyl)acetic acid

• IUPAC Name: 2-(3-ethyl-1-adamantyl)acetic acid
• InChI: InChI=1S/C14H22O2/c1-2-13-4-10-3-11(5-13)7-14(6-10,9-13)8-12(15)16/h10-11H,2-9H2,1H3,(H,15,16)
• InChI Key: MRQRQHRHPXENRD-UHFFFAOYSA-N
• Canonical SMILES: CCC12CC3CC(C1)CC(C3)(C2)CC(=O)O
• Molecular Formula: C14H22O2
• Molecular Weight: 222.32 g/mol
• CAS RN: 101821-81-2

Description

“(3-Ethyl-1-adamantyl)acetic acid” is a chemical compound with the linear formula C14H22O2. It has a molecular weight of 222.33. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Synthesis Analysis

The synthesis of adamantane derivatives, including “this compound”, involves various methods. One method involves reducing adamantyl acetic acid to alcohol, followed by its reaction with 45% HBr in the presence of an H2SO4 catalyst to form the corresponding bromide.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 14 carbon atoms, 22 hydrogen atoms, and 2 oxygen atoms. The structure also includes 18 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 double bond, 4 six-membered rings, 3 eight-membered rings, 1 aliphatic carboxylic acid, and 1 hydroxyl group.

Chemical Reactions Analysis

Adamantane derivatives, including “this compound”, are known for their high reactivity, which offers extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives.

Scientific Research Applications

Colloidal Synthesis and Self-Assembly

A study by Shevchenko et al. (2002) utilized adamantane derivatives in the colloidal synthesis of CoPt(3) nanocrystals. By controlling the reaction conditions, they produced monodisperse, highly crystalline nanoparticles that could assemble into two- and three-dimensional structures. This research highlights the utility of adamantane derivatives in creating advanced materials with potential applications in data storage and catalysis Shevchenko et al., 2002.

Molecular Docking and Structural Analysis

Al-Wahaibi et al. (2018) conducted theoretical investigations on adamantane derivatives to understand the effect of fluorine substitution on their structural properties. The study utilized molecular docking to indicate potential inhibitory activity against specific enzymes, demonstrating the importance of adamantane derivatives in designing new molecules with desired biological activities Al-Wahaibi et al., 2018.

Antimicrobial and Anti-inflammatory Activities

Research by Al-Deeb et al. (2006) explored the synthesis of novel adamantyl-triazolinyl acetic and propionic acids, revealing their antimicrobial and anti-inflammatory activities. This study underscores the potential of adamantane derivatives in developing new therapeutic agents Al-Deeb et al., 2006.

Hydrogen Bond Donor Catalysts

Samet and Kass (2015) investigated adamantane-like triols for their catalytic abilities, emphasizing the role of adamantane derivatives as effective hydrogen bond donor catalysts in organic reactions. The study provides insights into designing novel catalysts for chemical syntheses Samet & Kass, 2015.

Synthesis of Polycyclic Acids

Ye et al. (2011) focused on the design and synthesis of polycyclic acids, including adamantyl acetic acid derivatives, as potent inhibitors for a specific enzyme. This research highlights the versatility of adamantane derivatives in medicinal chemistry Ye et al., 2011.

Future Directions

The future directions for research involving “(3-Ethyl-1-adamantyl)acetic acid” and other adamantane derivatives include the development of novel methods for their preparation and the investigation of their potential uses in various applications.

Mechanism of Action

Target of Action

The primary targets of the compound (3-Ethyl-1-adamantyl)acetic acid are currently unknown. This compound belongs to the class of adamantane derivatives, which are known for their high reactivity and extensive opportunities for utilization as starting materials for the synthesis of various functional adamantane derivatives .

Mode of Action

Adamantane derivatives are known to interact with their targets through various chemical and catalytic transformations .

Biochemical Pathways

It is known that adamantane derivatives can affect a wide range of biochemical pathways due to their high reactivity .

Result of Action

The high reactivity of adamantane derivatives suggests that they could have significant effects at the molecular and cellular levels .